Cas no 1876239-15-4 (3-Cyclopropylmethoxy-benzenesulfonamide)

• Product Name: 3-Cyclopropylmethoxy-benzenesulfonamide
• CAS No: 1876239-15-4
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6411634
• PubChem ID: 100024815
• Update Time: 2025-10-31

3-Cyclopropylmethoxy-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)benzene-1-sulfonamide
• EN300-1453032
• 3-Cyclopropylmethoxy-benzenesulfonamide
• 1876239-15-4

• Inchi： 1S/C10H13NO3S/c11-15(12,13)10-3-1-2-9(6-10)14-7-8-4-5-8/h1-3,6,8H,4-5,7H2,(H2,11,12,13)
• InChI Key： CVFBRXMTSOEWGX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)OCC1CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-Cyclopropylmethoxy-benzenesulfonamide

Professional Introduction to 3-Cyclopropylmethoxy-benzenesulfonamide (CAS No. 1876239-15-4)

3-Cyclopropylmethoxy-benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1876239-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of 3-Cyclopropylmethoxy-benzenesulfonamide include a benzenesulfonamide moiety coupled with a cyclopropylmethyl group, which contributes to its unique chemical properties and biological interactions.

The< strong> benzenesulfonamide core structure is a key pharmacophore in many drug candidates, exhibiting a wide range of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the cyclopropylmethyl group at the para position of the benzene ring in 3-Cyclopropylmethoxy-benzenesulfonamide enhances its binding affinity to target enzymes and receptors, potentially improving its pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives for therapeutic applications. The< strong> 3-Cyclopropylmethoxy-benzenesulfonamide structure has been explored in several preclinical studies for its potential role in modulating various disease pathways. For instance, studies have indicated that this compound may interfere with key enzymatic processes involved in cancer cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

One of the most compelling aspects of 3-Cyclopropylmethoxy-benzenesulfonamide is its ability to interact with biological targets in a highly specific manner. The cyclopropylmethyl group, in particular, has been shown to enhance the compound's solubility and bioavailability, which are critical factors for drug development. Additionally, the sulfonamide moiety can form hydrogen bonds with polar residues in proteins, facilitating stable binding and prolonged interaction with biological targets.

The< strong>CAS No. 1876239-15-4 of this compound ensures its unique identification and distinguishes it from other sulfonamide derivatives. This specificity is crucial for researchers who are conducting high-throughput screening assays and need to accurately identify and quantify the presence of their target compounds. The CAS registry number also aids in regulatory compliance and ensures that the compound can be properly documented and tracked throughout its development process.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-Cyclopropylmethoxy-benzenesulfonamide with greater accuracy. Molecular docking studies have revealed that this compound can effectively bind to various enzymes and receptors implicated in human diseases. These findings have laid the groundwork for further experimental validation and optimization of the compound's therapeutic potential.

The synthesis of< strong >3-Cyclopropylmethoxy-benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this sulfonamide derivative.

In conclusion, 3-Cyclopropylmethoxy-benzenesulfonamide (CAS No. 1876239-15-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs through innovative therapeutic strategies.